Cas no 7160-21-6 (Propanamide, 3-chloro-N-(3,4-dichlorophenyl)-)

• Product Name: Propanamide, 3-chloro-N-(3,4-dichlorophenyl)-
• CAS No: 7160-21-6
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• CID: 1750571
• PubChem ID: 2769682
• Update Time: 2025-04-24

Propanamide, 3-chloro-N-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-(3,4-dichlorophenyl)-
• FS-4639
• CS-0359822
• IVEAXRWEGVPLPF-UHFFFAOYSA-N
• 3-chloro-N-(3,4-dichlorophenyl)propanamide
• STK448989
• N-(3,4-dichlorophenyl)-beta-chloropropionamide
• AKOS000156571
• 3-Chloro-N-(3,4-dichloro-phenyl)-propionamide
• 7160-21-6
• SCHEMBL1878130
• AK-968/12571165
• N-(3,4-dichlorophenyl)-3-chloropropanamide

• MDL： MFCD01834813
• Inchi： 1S/C9H8Cl3NO/c10-4-3-9(14)13-6-1-2-7(11)8(12)5-6/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： IVEAXRWEGVPLPF-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 250.96734
• Monoisotopic Mass: 250.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 120-123°C
• PSA: 29.1

Additional information on Propanamide, 3-chloro-N-(3,4-dichlorophenyl)-

Propanamide, 3-chloro-N-(3,4-dichlorophenyl)- (CAS No. 7160-21-6): A Comprehensive Overview

Propanamide, 3-chloro-N-(3,4-dichlorophenyl)-, also known by its CAS number 7160-21-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanamide backbone substituted with chlorine atoms at specific positions. The molecule's structure plays a pivotal role in its chemical reactivity and biological activity, making it a subject of interest for researchers and industry professionals alike.

The compound's name can be broken down into its constituent parts to better understand its composition. The term "propanamide" refers to the three-carbon chain (propane) with an amide functional group (-CONH2). The substituents on this backbone are critical to the compound's properties: the "3-chloro" indicates a chlorine atom attached to the third carbon of the propane chain, while the "N-(3,4-dichlorophenyl)" signifies that the nitrogen atom of the amide group is bonded to a phenyl ring substituted with two chlorine atoms at the 3 and 4 positions. This substitution pattern not only influences the compound's physical properties but also its biological activity.

Recent studies have highlighted the potential of Propanamide, 3-chloro-N-(3,4-dichlorophenyl)- in various applications. For instance, research has shown that this compound exhibits promising antimicrobial activity, particularly against gram-positive bacteria. This property makes it a candidate for use in pharmaceuticals or as a food preservative. Additionally, its insecticidal properties have been explored in agricultural settings, where it has demonstrated efficacy against certain pests without causing significant harm to non-target species.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dichlorophenyl amine intermediate. This intermediate is then subjected to acylation using appropriate reagents to introduce the propanamide group. The reaction conditions, including temperature and pH, are carefully controlled to ensure optimal yields and purity. Researchers have also explored alternative synthetic routes to improve efficiency and reduce costs, leveraging advancements in catalytic chemistry and green synthesis methods.

In terms of environmental impact, Propanamide, 3-chloro-N-(3,4-dichlorophenyl)- has been studied for its biodegradability and persistence in various ecosystems. Initial findings suggest that it undergoes moderate degradation under aerobic conditions, though further research is needed to fully understand its long-term environmental effects. Regulatory agencies have expressed interest in this compound due to its potential applications and have initiated studies to assess its safety profile comprehensively.

The compound's unique structure also lends itself to further modifications for enhanced functionality. For example, researchers are investigating the addition of other substituents or functional groups to improve its solubility or bioavailability. These modifications could open new avenues for its use in drug delivery systems or as a component in advanced materials.

In conclusion, Propanamide, 3-chloro-N-(3,4-dichlorophenyl)- (CAS No. 7160-21-6) is a versatile compound with a wide range of potential applications across multiple industries. Its structure-dependent properties make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in the advancement of science and technology.